Cas no 2679942-13-1 (rac-3-(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid)

• Product Name: rac-3-(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid
• CAS No: 2679942-13-1
• MF: C₁₀H₁₁F₆NO₃
• MW: 307.189664125443
• CID: 5630036
• PubChem ID: 165929659
• Update Time: 2025-07-15

rac-3-(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679942-13-1
• rac-3-[(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-yl]propanoic acid
• EN300-28291580
• rac-3-(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid

• Inchi： 1S/C10H11F6NO3/c11-9(12,13)6-3-1-5(2-4-7(18)19)17(6)8(20)10(14,15)16/h5-6H,1-4H2,(H,18,19)/t5-,6+/m0/s1
• InChI Key： AQISBXNCZKJLIP-NTSWFWBYSA-N
• SMILES： FC([C@H]1CC[C@@H](CCC(=O)O)N1C(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 307.06431219g/mol
• Monoisotopic Mass: 307.06431219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-3-(2R,5S)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid

Racemic 3-(2R,5S)-1-(2,2,2-Trifluoroacetyl)-5-(Trifluoromethyl)pyrrolidin-2-yl Propanoic Acid: A Comprehensive Overview

Racemic 3-(2R,5S)-1-(2,2,2-Trifluoroacetyl)-5-(Trifluoromethyl)pyrrolidin-2-yl Propanoic Acid, identified by the CAS number NO 2679942-13-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of trifluoromethylated pyrrolidine derivatives, which have garnered substantial attention in recent years due to their unique chemical properties and biological activities.

The structure of this compound is characterized by a pyrrolidine ring system with specific stereochemistry at the 2R and 5S positions. The presence of a trifluoroacetyl group at position 1 and a trifluoromethyl group at position 5 introduces significant electronic effects and steric hindrance, which are crucial for its functional properties. The propanoic acid moiety attached to the pyrrolidine ring further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of trifluoromethylated compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising candidate for therapeutic applications.

In terms of synthesis, the preparation of Racemic 3-(2R,5S)-1-(2,2,2-Trifluoroacetyl)-5-(Trifluoromethyl)pyrrolidin-2-yl Propanoic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and stereoselective alkylation processes. Researchers have optimized these steps to achieve high yields and enantiomeric purity, which are critical for its application in asymmetric catalysis and chiral resolution studies.

The compound's unique stereochemistry has been leveraged in various asymmetric synthesis protocols. For instance, it has been employed as a chiral auxiliary in the construction of complex natural products and synthetic molecules with high enantioselectivity. Its ability to induce asymmetric induction in reactions involving alkenes and alkynes has been extensively documented in recent literature.

Moreover, the trifluoromethyl groups present in this compound contribute significantly to its thermal stability and resistance to hydrolysis under harsh conditions. These properties make it an ideal candidate for use in high-throughput screening assays in the pharmaceutical industry.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound's interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity and selectivity profiles, further underscoring its potential as a lead compound in drug development.

In conclusion, Racemic 3-(2R,5S)-1-(2,2,2-Trifluoroacetyl)-5-(Trifluoromethyl)pyrrolidin-2-yl Propanoic Acid represents a cutting-edge molecule with diverse applications across multiple disciplines within chemistry and biology. Its unique structural features and functional groups continue to drive innovative research directions aimed at harnessing its full potential.